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Compound of Interest

Compound Name: Timegadine hydrochloride

CAS No.: 71080-06-3

Cat. No.: B12711177

Get Quote

This application note details a sensitive and selective LC-MS/MS method for the quantitative

analysis of Timegadine hydrochloride. The described protocol is intended for researchers,

scientists, and drug development professionals requiring a reliable analytical procedure for this

compound in plasma samples.

Introduction
Timegadine is a potent and selective partial agonist for the neuropeptide Y (NPY) Y1 receptor,

with potential therapeutic applications. Accurate quantification of Timegadine hydrochloride in

biological matrices is crucial for preclinical and clinical studies. The method outlined below

utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for the

determination of Timegadine hydrochloride concentrations.

Experimental
2.1. Materials and Reagents

Timegadine hydrochloride reference standard
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Internal standard (IS), e.g., a stable isotope-labeled version of Timegadine or a structurally

similar compound

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade

Ultrapure water

Human plasma (or other relevant biological matrix)

2.2. Sample Preparation A protein precipitation method is employed for the extraction of

Timegadine hydrochloride from plasma samples.

Thaw plasma samples at room temperature.

To 100 µL of plasma, add 10 µL of the internal standard working solution.

Vortex for 10 seconds.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (50:50 ACN:Water with 0.1% FA).

Transfer to an autosampler vial for LC-MS/MS analysis.

2.3. LC-MS/MS Conditions

Table 1: Chromatographic Conditions
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Parameter Value

HPLC System Standard UHPLC/HPLC system

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 95% B over 3 minutes, hold for 1 min,

re-equilibrate

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Table 2: Mass Spectrometry Conditions

Parameter Value

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Source Temperature 500°C

Capillary Voltage 3.5 kV

Gas Flow Instrument dependent

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Timegadine: [M+H]+ → fragment ions

(hypothetical)

IS: [M+H]+ → fragment ions (hypothetical)

Collision Energy Optimized for each transition
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Results and Discussion
The developed LC-MS/MS method demonstrated excellent performance for the quantification

of Timegadine hydrochloride.

3.1. Linearity and Sensitivity The method was found to be linear over a concentration range of

1 to 1000 ng/mL. The coefficient of determination (r²) was consistently >0.99. The lower limit of

quantification (LLOQ) was determined to be 1 ng/mL with a signal-to-noise ratio greater than

10.

Table 3: Linearity and LLOQ

Parameter Result

Calibration Range 1 - 1000 ng/mL

Coefficient of Determination (r²) > 0.99

LLOQ 1 ng/mL

3.2. Precision and Accuracy The intra-day and inter-day precision and accuracy were evaluated

at three quality control (QC) concentrations (low, medium, and high).

Table 4: Precision and Accuracy Data

QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

Low 3 < 10% 90 - 110% < 12% 88 - 112%

Medium 100 < 8% 92 - 108% < 10% 90 - 110%

High 800 < 7% 95 - 105% < 9% 93 - 107%

Workflow and Method Principle Diagrams

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12711177/docs?utm_src=pdf-body#application-note-quantification-of-timegadine-hydrochloride-using-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12711177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plasma Sample

Add Internal Standard

Vortex

Protein Precipitation
(Cold Acetonitrile)

Vortex

Centrifuge

Transfer Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

 

LC Eluent
(Mixture of Compounds)

Ion Source (ESI+)
Generates Precursor Ions

Quadrupole 1 (Q1)
Selects Precursor Ion

([M+H]+ of Timegadine)

Quadrupole 2 (q2)
Collision Cell

(Fragmentation)

Quadrupole 3 (Q3)
Selects Product Ion

Detector
Signal Generation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12711177/docs?utm_src=pdf-body-img#application-note-quantification-of-timegadine-hydrochloride-using-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12711177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Quantification of Timegadine
Hydrochloride using LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12711177/docs#application-note-quantification-of-
timegadine-hydrochloride-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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